Cas no 540-04-5 (trans-Phytoene (Technical grade))

trans-Phytoene (Technical grade) structure
540-04-5 structure
Product name:trans-Phytoene (Technical grade)
CAS No:540-04-5
MF:C40H64
MW:544.936172485352
CID:374059
PubChem ID:5280784

trans-Phytoene (Technical grade) Chemical and Physical Properties

Names and Identifiers

    • y,y-Carotene, 7,7',8,8',11,11',12,12'-octahydro-
    • all-trans-phytoene
    • trans-Phytoene
    • trans-Phytoene (Technical grade)
    • (6E,10E,14E,16E,18E,22E,26E)-2,6,10,14,19,23,27,31-octamethyldotriaconta-2,6,10,14,16,18,22,26,30-nonaene
    • Phytoene, All-trans-
    • (all-E) phytoene
    • 7,8,11,12,7',8',11',12'-octahydro-psi,psi-carotene
    • DTXSID40202309
    • 7,7',8,8',11,11',12,12'-octahydro-psi,psi-caro
    • Lycopene, 7,7',8,8',11,11',12,12'-octahydro-, all-trans-
    • 2,6,10,14,19,23,27,31-octamethyldotriaconta-2,6,10,14,16,18,22,26,30-nonaene
    • C05413
    • all-trans-7,7',8,8',11,11',12,12'-octahydro-Lycopene
    • NS00077029
    • CHEBI:26119
    • 7,7',8,8',11,11',12,12'-Octahydro-psi,psi-carotene
    • LMPR01070254
    • 2,6,10,14,16,18,22,26,30-DOTRIACONTANONAENE, 2,6,10,14,19,23,27,31-OCTAMETHYL- LYCOPENE, 7,7',8,8',11,11',12,12'-OCTAHYDRO-, ALL-TRANS-
    • UNII-87E4NJ6N51
    • (Contain ~30% Cis isomer)''
    • NSC 378840
    • Phytoene
    • phytoene, (all-E)-
    • CHEMBL1988265
    • NSC378840
    • psi,psi-Carotene, 7,7',8,8',11,11',12,12'-octahydro-
    • (all-E)-Phytoene
    • CHEBI:8191
    • 7,7,8,8,11,11,12,12-octahydro-psi,psi-carotene
    • 7,7',8,8',11,11',12,12'-Octahydro-psi,psi-carotene #
    • Q27107901
    • .psi.,.psi.-Carotene, 7,7',8,8',11,11',12,12'-octahydro-
    • 87E4NJ6N51
    • 540-04-5
    • NSC-378840
    • Inchi: InChI=1S/C40H64/c1-33(2)19-13-23-37(7)27-17-31-39(9)29-15-25-35(5)21-11-12-22-36(6)26-16-30-40(10)32-18-28-38(8)24-14-20-34(3)4/h11-12,19-22,27-30H,13-18,23-26,31-32H2,1-10H3/b12-11+,35-21+,36-22+,37-27+,38-28+,39-29+,40-30+
    • InChI Key: YVLPJIGOMTXXLP-KEKOKYSKSA-N
    • SMILES: CC(=CCCC(=CCCC(=CCCC(=CC=CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C)C

Computed Properties

  • Exact Mass: 544.50100
  • Monoisotopic Mass: 544.501
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 20
  • Complexity: 887
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 7
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 15.3
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • PSA: 0.00000
  • LogP: 13.83400

trans-Phytoene (Technical grade) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P398810-25mg
trans-Phytoene (Technical grade)
540-04-5
25mg
$1946.00 2023-05-17
TRC
P398810-2.5mg
trans-Phytoene (Technical grade)
540-04-5
2.5mg
$ 253.00 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-477640A-5 mg
trans-Phytoene,
540-04-5
5mg
¥4,889.00 2023-07-10
1PlusChem
1P00DDXH-5mg
7,7,8,8,11,11,12,12-octahydro-psi,psi-carotene
540-04-5
5mg
$1345.00 2023-12-16
A2B Chem LLC
AG23781-5mg
7,7,8,8,11,11,12,12-octahydro-psi,psi-carotene
540-04-5 Technical grade
5mg
$2193.00 2024-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-477640-2.5mg
trans-Phytoene,
540-04-5
2.5mg
¥2933.00 2023-09-05
TRC
P398810-10mg
trans-Phytoene (Technical grade)
540-04-5
10mg
$ 854.00 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-477640-2.5 mg
trans-Phytoene,
540-04-5
2.5 mg
¥2,933.00 2023-07-10
TRC
P398810-50mg
trans-Phytoene (Technical grade)
540-04-5
50mg
$3467.00 2023-05-17
TRC
P398810-5mg
trans-Phytoene (Technical grade)
540-04-5
5mg
$ 460.00 2023-09-06

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